Cortisol-9,11,12,12-d4

Specification

• Description: Hydrocortisone-d4 is intended for use as an internal standard for the quantification of hydrocortisone/cortisol by GC- or LC-MS. Cortisol, known as hydrocortisone when used as a therapeutic, is a glucocorticoid produced by the adrenal cortex in response to adrenocorticotropic hormone (ACTH). It is an agonist at the mineralocorticoid receptor (MR) and the glucocorticoid receptor (GR), with an approximately 6- to 10-fold greater affinity for MR. Cortisol production is increased during periods of stress, and it is a major effector molecule in the hypothalamic-pituitary-adrenal axis (HPA) stress response. Cortisol levels increase with age and are often elevated in major depressive disorder, certain forms of hypertension, and Parkinson's disease.; Cortisol, also known as hydrocortisone, is a glucocorticoid produced by the adrenal gland. This stable labeled internal standard is suitable for quantitation of cortisol levels in whole blood by LC-MS/MS for newborn screening of congenital adrenal hyperplasia (CAH) and in serum or plasma by LC-MS/MS for determination of several diseases including Cushing′s syndrome, Addison′s disease, and Sheehan′s syndrome.; An isotope labelled of Hydrocortisone. Hydrocortisone can be used for the treatment of adrenocortical insufficiency, adrenogenital syndrome, high blood calcium, thyroiditis, rheumatoid arthritis, dermatitis, asthma, and COPD.
• CAS No.: 73565-87-4
• Molecular Formula: C21H30O5
• Molecular Weight: 364.5 g/mol
• IUPAC Name: (8R,9R,10R,13R,17R)-8,9-dideuterio-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-16,18,22,24,26H,3-8,10-11H2,1-2H3/t14-,15?,16?,18+,19+,20-,21+/m1/s1/i14D,18D
• Standard InChI Key: JYGXADMDTFJGBT-SSWZDPBISA-N
• Isomeric SMILES: [2H][C@]12CCC3=CC(=O)CC[C@@]3([C@@]1(C(C[C@@]4(C2CC[C@@]4(C(=O)CO)O)C)O)[2H])C
• SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O
• Canonical SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O